Cas no 2229428-68-4 (2-1-(5-chlorofuran-2-yl)cyclopropyl-2-methoxyacetic acid)

• Product Name: 2-1-(5-chlorofuran-2-yl)cyclopropyl-2-methoxyacetic acid
• CAS No: 2229428-68-4
• MF: C₁₀H₁₁ClO₄
• MW: 230.644942522049
• CID: 5829855
• PubChem ID: 165740869
• Update Time: 2025-10-24

2-1-(5-chlorofuran-2-yl)cyclopropyl-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-chlorofuran-2-yl)cyclopropyl-2-methoxyacetic acid
• 2229428-68-4
• EN300-1978516
• 2-[1-(5-chlorofuran-2-yl)cyclopropyl]-2-methoxyacetic acid

• Inchi： 1S/C10H11ClO4/c1-14-8(9(12)13)10(4-5-10)6-2-3-7(11)15-6/h2-3,8H,4-5H2,1H3,(H,12,13)
• InChI Key： XGWJNZLATZFZOG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2(C(C(=O)O)OC)CC2)O1

Computed Properties

• Exact Mass: 230.0345865g/mol
• Monoisotopic Mass: 230.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.7Ų

Additional information on 2-1-(5-chlorofuran-2-yl)cyclopropyl-2-methoxyacetic acid

Introduction to 2-1-(5-chlorofuran-2-yl)cyclopropyl-2-methoxyacetic acid (CAS No. 2229428-68-4)

2-1-(5-chlorofuran-2-yl)cyclopropyl-2-methoxyacetic acid, with the CAS number 2229428-68-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and metabolic disorders.

The molecular structure of 2-1-(5-chlorofuran-2-yl)cyclopropyl-2-methoxyacetic acid consists of a cyclopropyl ring, a 5-chlorofuran moiety, and a methoxyacetic acid group. These functional groups contribute to the compound's stability and bioavailability, making it an attractive candidate for drug development. Recent studies have highlighted its ability to modulate key signaling pathways involved in inflammation and metabolism, which are critical in the pathogenesis of several diseases.

In the context of inflammatory diseases, 2-1-(5-chlorofuran-2-yl)cyclopropyl-2-methoxyacetic acid has demonstrated significant anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry (JMC) has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These cytokines play a crucial role in the development and progression of conditions like rheumatoid arthritis and inflammatory bowel disease (IBD). The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling, a central pathway in inflammation.

Beyond its anti-inflammatory effects, 2-1-(5-chlorofuran-2-yl)cyclopropyl-2-methoxyacetic acid has also shown promise in metabolic disorders. Studies conducted by the American Chemical Society (ACS) have indicated that this compound can improve insulin sensitivity and reduce lipid accumulation in adipose tissue. These findings suggest its potential utility in treating type 2 diabetes and obesity, which are major public health concerns worldwide.

The pharmacokinetic properties of 2-1-(5-chlorofuran-2-yl)cyclopropyl-2-methoxyacetic acid have been extensively studied to ensure its suitability for clinical applications. Preclinical data from animal models have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and a favorable safety margin, making it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-1-(5-chlorofuran-2-yl)cyclopropyl-2-methoxyacetic acid in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are crucial for validating the preclinical findings and determining the optimal dosing regimens for various therapeutic indications.

In addition to its therapeutic potential, 2-1-(5-chlorofuran-2-yl)cyclopropyl-2-methoxyacetic acid has also been explored for its use as a research tool. Its unique chemical structure and biological activities make it valuable for investigating the mechanisms underlying inflammatory and metabolic processes. Researchers can utilize this compound to gain deeper insights into these complex biological systems, potentially leading to the discovery of new therapeutic targets.

The synthesis of 2-1-(5-chlorofuran-2-yl)cyclopropyl-2-methoxyacetic acid has been optimized to ensure high yields and purity. Various synthetic routes have been developed, including those involving palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis techniques. These methods not only enhance the efficiency of production but also reduce environmental impact by minimizing waste generation.

In conclusion, 2-1-(5-chlorofuran-2-yl)cyclopropyl-2-methoxyacetic acid (CAS No. 2229428-68-4) is a promising compound with a wide range of potential applications in both therapeutic and research settings. Its unique structural features, coupled with its favorable pharmacological properties, make it an exciting candidate for further development. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments for inflammatory and metabolic disorders.